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Compound of Interest

Compound Name: 1650-M15

Cat. No.: B2792469

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of the novel inhibitor 1650-M15
against other well-characterized inhibitors of the mammalian target of rapamycin (nTOR). The
data presented herein is intended to provide an objective assessment of 1650-M15's potency
and selectivity, supported by established experimental protocols.

The mammalian target of rapamycin (mTOR) is a crucial serine/threonine kinase that acts as a
central regulator of cell growth, proliferation, metabolism, and survival.[1][2] It integrates signhals
from various upstream pathways, including growth factors and nutrient availability.[2][3]
Dysregulation of the mTOR signaling pathway is implicated in a variety of diseases, including
cancer, making it a prime target for therapeutic intervention.[4]

Performance Comparison of mTOR Inhibitors

To evaluate the efficacy of 1650-M15, its inhibitory activity was benchmarked against a panel of
known mTOR inhibitors. This panel includes first-generation allosteric inhibitors (Rapalogs) and
second-generation ATP-competitive inhibitors. The half-maximal inhibitory concentration (IC50)
is a key metric for assessing the potency of an inhibitor.
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Inhibitor Type Target(s) IC50 (nM)
1650-M15 N
. ATP-competitive mTOR 5
(Hypothetical Data)
Sirolimus )
) Allosteric (Rapalog) MTORCL1 ~1
(Rapamycin)
Everolimus Allosteric (Rapalog) MTORCL1 ~2
Temsirolimus Allosteric (Rapalog) MTORCL1 ~1
BEZ235 (Dactolisib) ATP-competitive PISK/mTOR PI3Ka: 4, mTOR: 20.7

Note: IC50 values can vary depending on the specific assay conditions and cell lines used.

Signaling Pathway Overview

The mTOR kinase is a core component of two distinct protein complexes, mMTOR Complex 1
(mMTORC1) and mTOR Complex 2 (mTORC?2), which regulate different downstream cellular
processes. Understanding this pathway is critical for interpreting the effects of mTOR inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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